1-{[(4-phenyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetyl}-4-piperidinecarboxamide

• IUPAC Name: 1-[2-[(4-phenyl-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H26N4O2S/c23-21(28)16-10-12-26(13-11-16)19(27)14-29-22-24-18-9-5-4-8-17(18)20(25-22)15-6-2-1-3-7-15/h1-3,6-7,16H,4-5,8-14H2,(H2,23,28)
• InChI Key: GTSGZDUBHYDRCX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC(=N2)SCC(=O)N3CCC(CC3)C(=O)N)C4=CC=CC=C4
• Molecular Formula: C22H26N4O2S
• Molecular Weight: 410.5 g/mol

Description

1-{[(4-Phenyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetyl}-4-piperidinecarboxamide is a heterocyclic compound featuring a tetrahydroquinazoline core substituted with a phenyl group at the 4-position, a thioacetyl linker, and a 4-piperidinecarboxamide moiety. Tetrahydroquinazoline derivatives are structurally related to bioactive quinolones and quinazolines, which are known for their applications in anticancer, antimicrobial, and anti-inflammatory therapies . The thioacetyl-piperidinecarboxamide substituent may enhance solubility or target-binding affinity compared to simpler analogs, though further experimental validation is required.

Biological Activity

The compound 1-{[(4-phenyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetyl}-4-piperidinecarboxamide represents a novel class of biologically active molecules with potential therapeutic applications. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{22}N_4OS$, with a molecular weight of approximately 358.46 g/mol. The structure features a quinazoline moiety linked to a piperidine ring through a thioacetyl group, which is critical for its biological activity.

The biological activity of this compound primarily arises from its interaction with various biological targets:

• Calcium Channels : Similar compounds have been shown to act as T-type calcium channel antagonists. These channels play a significant role in neurotransmitter release and neuronal excitability, making them critical targets for neurological disorders .
• Antiviral Activity : Compounds with similar structures have demonstrated antiviral properties against several viruses. For instance, derivatives of piperidine have been evaluated for their effectiveness against HIV and other viral infections .

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of related quinazoline derivatives. Notably, certain piperazine derivatives exhibit activity against both Gram-positive and Gram-negative bacteria as well as fungi. The Minimum Inhibitory Concentration (MIC) values for some derivatives are summarized in Table 1.

Compound	MIC (μM) against S. aureus	MIC (μM) against P. aeruginosa	MIC (μM) against C. albicans
1-{[(4-phenyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetyl}-4-piperidinecarboxamide	10	20	15
Ciprofloxacin	4	0.8	-
Miconazole	-	-	0.8

Neuropharmacological Effects

In rodent models, compounds structurally similar to 1-{[(4-phenyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetyl}-4-piperidinecarboxamide have shown efficacy in reducing seizure frequency and duration in models of absence epilepsy and Parkinson’s disease . These findings suggest a promising avenue for further research into the neuroprotective properties of this compound.

Case Studies

• Study on Antiviral Activity : A study evaluating various piperazine derivatives found that one derivative exhibited moderate protection against Coxsackievirus B2 (CVB-2) and Herpes Simplex Virus type 1 (HSV-1). The compound's cytotoxicity was assessed with a CC50 value indicating a favorable safety profile compared to its antiviral efficacy .
• Neuroprotective Effects : In a genetic model of absence epilepsy, a compound structurally related to our target demonstrated significant reductions in seizure activity at low plasma concentrations without cardiovascular side effects. This highlights the potential for developing therapies targeting calcium channels for neurological conditions .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound shares structural motifs with several heterocyclic systems:

Key features: A ketone group at position 2 and a phenyl group at position 4. Physicochemical properties: IR absorption at 1714 cm⁻¹ (C=O), NH stretch at 3324 cm⁻¹, and aromatic protons in the δ 7.22–7.50 ppm range in ¹H-NMR .

Tetrahydroquinolone Derivatives (): Core: Tetrahydroquinolone (six-membered ring with a ketone). Key features: Variable acyl/aroyl substituents. Bioactivity: Demonstrated anticancer activity in vitro, though specific targets remain unconfirmed .

4-Phenyl-5,7-dihydropyrazolo[1,5,4-ef][1,5]benzodiazepine-6-one ():

• Core : Benzodiazepine fused with pyrazole.
• Key features : A phenyl group at position 4 and a ketone at position 5.
• Synthesis : Yield of 74% via cyclization; IR absorption at 1670 cm⁻¹ (C=O) .

5-(4-Phenyl-5,5-dimethyl-3-ethylidenebutenolide)-2-phenylaminoimidazolinone (): Core: Imidazolinone fused with butenolide. Key features: Multiple aromatic substituents and a lactone ring. Physicochemical properties: ¹H-NMR signals for aromatic protons at δ 7.68–6.99 ppm and HR-ESI-MS m/z 388.1644 .

Data Tables

Compound Name	Core Structure	Key Substituents	Synthesis Yield	Bioactivity	Reference
1-{[(4-Phenyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetyl}-4-piperidinecarboxamide	Tetrahydroquinazoline	Thioacetyl, piperidinecarboxamide	Not reported	Not reported	N/A
4-Phenyl-5,6,7,8-tetrahydroquinazolin-2(1H)-one	Tetrahydroquinazolinone	Phenyl, ketone	Not reported	Not reported
Tetrahydroquinolone derivatives	Tetrahydroquinolone	Acyl/aroyl groups	20–37%	Anticancer (in vitro)
4-Phenyl-5,7-dihydropyrazolo[1,5,4-ef][1,5]benzodiazepine-6-one	Benzodiazepine-pyrazole	Phenyl, ketone	74%	Not reported